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Compound of Interest

Compound Name:
5-Bromo-2-

methoxybenzenesulfonyl chloride

Cat. No.: B1268023 Get Quote

Technical Guide: 5-Bromo-2-
methoxybenzenesulfonyl Chloride
An In-depth Safety and Handling Whitepaper for Researchers, Scientists, and Drug

Development Professionals

This document provides a comprehensive overview of the safety, handling, and

physicochemical properties of 5-Bromo-2-methoxybenzenesulfonyl chloride (CAS No.

23095-05-8). The information is compiled and synthesized from publicly available Safety Data

Sheets (SDS) to guide laboratory and development professionals in its safe use.

Section 1: Chemical Identification and Physical
Properties
5-Bromo-2-methoxybenzenesulfonyl chloride is a benzenesulfonyl chloride derivative used

in industrial and scientific research.[1][2] It is a white to almost white, crystalline solid that is

sensitive to moisture and heat.[3][4][5]

Table 1: Physicochemical Data
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Property Value Source(s)

CAS Number 23095-05-8 [1][3]

Molecular Formula C₇H₆BrClO₃S [1][4][6]

Molecular Weight 285.54 g/mol [1][4]

Appearance
White to almost white

powder/crystal
[3][4][7]

Melting Point 113-119 °C (lit.) [1][8][9]

Boiling Point 362.3±32.0 °C (Predicted) [5][9]

Density ~1.7 g/cm³ [6][9]

Flash Point 172.9±25.1 °C [6][9]

| Storage Temperature | 2-8°C |[1][6][9] |

Section 2: Hazard Identification and GHS
Classification
This chemical is classified as hazardous and corrosive.[10] The primary danger is its capacity

to cause severe skin burns and eye damage.[1][4][6][7] It is designated as a combustible,

corrosive hazardous material.[1]

Table 2: GHS Hazard Classification

Classification Code Description Pictogram Signal Word

Skin
Corrosion/Irrit
ation

H314
Causes severe
skin burns and
eye damage

Danger

Eye Damage H314

Causes severe

skin burns and

eye damage

(Same as above) (Same as above)
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| Corrosive to Metals | H290 | May be corrosive to metals | (Same as above) | Warning |

Sources:[1][2][4][6][7]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][4][6]

H290: May be corrosive to metals.[7]

Precautionary Statements (Selected):

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[2][5][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][5][7]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4][7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][4]

P310: Immediately call a POISON CENTER or doctor.[4][7]

P405: Store locked up.[2][7]

Section 3: Experimental Protocols & Methodologies
Safety Data Sheets summarize the results of standardized testing but do not typically provide

detailed experimental methodologies. The hazard classifications (e.g., Skin Corrosion,

Category 1B) are determined through standardized assays, often following OECD

(Organisation for Economic Co-operation and Development) or equivalent guidelines. The "lit."

notation for the melting point indicates that this value is established in scientific literature,

derived from experimental measurements.[1] Toxicological properties, however, have not been

fully investigated.[10]
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Section 4: Handling, Storage, and Personal
Protective Equipment (PPE)
Safe handling and storage are critical to prevent exposure and maintain chemical integrity.

Handling:

Handle in a well-ventilated place.[2][11]

Avoid breathing dust.[7][11]

Wash hands and any exposed skin thoroughly after handling.[2][4][11]

Avoid contact with skin, eyes, or clothing.[11]

Storage:

Store in a dry, cool, and well-ventilated place.[2][11]

Keep the container tightly closed.[2][11]

Store at recommended temperatures of 2-8°C.[1][9]

The material is moisture and heat sensitive.[3][4][9]

Store locked up.[2][7]

Store in a corrosive-resistant container.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[1]

[2]

Skin Protection: Wear impervious, flame-resistant protective clothing and gloves.[1][2]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator with an appropriate cartridge (e.g., type P3).[1][2]
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Personal Protective Equipment (PPE) Protocol

Handling 5-Bromo-2-
methoxybenzenesulfonyl chloride

Is appropriate PPE worn? Eye/Face Protection
(Goggles, Face Shield)

Skin Protection
(Gloves, Protective Clothing)

Respiratory Protection
(Respirator if needed)

Proceed with Handling

 Yes 

STOP
Acquire Correct PPE

 No 

Click to download full resolution via product page

Caption: Required PPE for handling the compound.

Section 5: Emergency and First-Aid Procedures
Immediate medical attention is required for all routes of exposure.[4][10]

Table 3: First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove person to fresh
air. If not breathing, give
artificial respiration. Keep
comfortable for breathing.
Get emergency medical
help immediately.

[2][4][7]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water. Immediate medical

attention is required.

[2][4][10]

Eye Contact

Rinse cautiously and

immediately with plenty of

water for at least 15 minutes,

also under the eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Immediate

medical attention is required.

[2][4][10]

| Ingestion | Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an

unconscious person. Call a physician immediately. |[2][4][10] |
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First-Aid Response Flow

Exposure Occurs

Identify Exposure Route

Inhalation:
Move to fresh air.

Provide artificial respiration if needed.

 Inhaled 

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

 Skin 

Eye Contact:
Rinse with water for 15+ min.

Remove contact lenses.

 Eyes 

Ingestion:
Rinse mouth.

DO NOT induce vomiting.

 Ingested 

Seek Immediate Medical Attention
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Waste Disposal Logical Flow

Chemical Waste Generated

Classify as Hazardous Waste
(per local/national regulations)

Place in suitable, closed,
and labeled container

 Is Hazardous 

Follow Non-Hazardous
Waste Protocol

 Not Hazardous 

Transfer to Approved
Waste Disposal Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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